Cas no 88184-83-2 (2H-1-Benzopyran-2-one, 8-methoxy-3-nitro-)

• Product name: 2H-1-Benzopyran-2-one, 8-methoxy-3-nitro-
• CAS No: 88184-83-2
• MF: C₁₀H₇NO₅
• MW: 221.16628
• CID: 641843
• PubChem ID: 822388

2H-1-Benzopyran-2-one, 8-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-methoxy-3-nitro-
• 8-methoxy-3-nitrochromen-2-one
• DTXSID40356371
• AB-337/13036192
• 88184-83-2
• 3-nitro-8-methoxy-2H-chromen-2-one

• Inchi： InChI=1S/C10H7NO5/c1-15-8-4-2-3-6-5-7(11(13)14)10(12)16-9(6)8/h2-5H,1H3
• InChI Key： QNUXDVHLEIGXAA-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1OC(=O)C(=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.03242232g/mol
• Monoisotopic Mass: 221.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų